Cas no 42754-53-0 ((3,4-Diaminophenyl)(4-methylphenyl)-methanone)

(3,4-Diaminophenyl)(4-methylphenyl)-methanone structure
42754-53-0 structure
Product Name:(3,4-Diaminophenyl)(4-methylphenyl)-methanone
CAS No:42754-53-0
MF:C14H14N2O
MW:226.273763179779
CID:1059202
PubChem ID:10680759
Update Time:2025-04-20

(3,4-Diaminophenyl)(4-methylphenyl)-methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-Diaminophenyl)(4-methylphenyl)-methanone
    • 3,4-Diamino-4'-methylbenzophenon
    • SB79548
    • DB-289837
    • (3,4-diaminophenyl)-(4-methylphenyl)methanone
    • (3,4-Diaminophenyl)(p-tolyl)methanone
    • 42754-53-0
    • Inchi: 1S/C14H14N2O/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8H,15-16H2,1H3
    • InChI Key: NUHRRFOSFDPLHM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

  • Exact Mass: 226.110613074g/mol
  • Monoisotopic Mass: 226.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.1Ų

(3,4-Diaminophenyl)(4-methylphenyl)-methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D416560-1000mg
(3,4-Diaminophenyl)(4-methylphenyl)-methanone
42754-53-0
1g
$1326.00 2023-05-18
TRC
D416560-100mg
(3,4-Diaminophenyl)(4-methylphenyl)-methanone
42754-53-0
100mg
$173.00 2023-05-18
TRC
D416560-1g
(3,4-Diaminophenyl)(4-methylphenyl)-methanone
42754-53-0
1g
$ 1100.00 2022-06-05
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.